Cas no 62247-32-9 (3-(Azetidin-3-yl)pyridine)

• Product Name: 3-(Azetidin-3-yl)pyridine
• CAS No: 62247-32-9
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD13176007
• CID: 1006197
• PubChem ID: 20396108
• Update Time: 2025-11-01

3-(Azetidin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Azetidin-3-yl)pyridine
• 3-(3-azetidinyl)pyridine
• 3-(3-AZETIDINYL)PYRIDINE X2HCL
• 3-(3-AZETIDINYL)-PYRIDINE
• 3-(3-Pyridyl)azetidin
• 3-(3-pyridyl)-azetidine
• 3-azetidin-3-yl-pyridine
• AK-54224
• SureCN7897285
• MFCD13176007
• SY267167
• AT10105
• SCHEMBL7897285
• Pyridine, 3-(3-azetidinyl)-
• NICDQCJISYGBRN-UHFFFAOYSA-N
• AKOS006350861
• DA-04337
• EN300-270303
• DTXSID20606725
• CS-0454395
• SB51422
• 62247-32-9
• TQP1368

• MDL： MFCD13176007
• Inchi： 1S/C8H10N2/c1-2-7(4-9-3-1)8-5-10-6-8/h1-4,8,10H,5-6H2
• InChI Key： NICDQCJISYGBRN-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 134.084398327g/mol
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.078
• Boiling Point: 254 ºC
• Flash Point: 107 ºC

Additional information on 3-(Azetidin-3-yl)pyridine

3-(Azetidin-3-yl)pyridine (CAS No. 62247-32-9): A Comprehensive Overview

3-(Azetidin-3-yl)pyridine, also known by its CAS registry number 62247-32-9, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety. The integration of these two functional groups imparts distinctive chemical and physical properties, making it a versatile molecule for various applications.

The synthesis of 3-(Azetidin-3-yl)pyridine typically involves multi-step organic reactions, often leveraging palladium-catalyzed coupling reactions or other advanced methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are highly valuable in drug discovery and chiral catalysis. The compound's ability to undergo further functionalization has made it a valuable building block in medicinal chemistry.

One of the most promising areas of research involving 62247-32-9 is its application in drug development. Studies have shown that this compound exhibits potential as a modulator of various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. For instance, recent research has highlighted its role as a ligand for the nicotinic acetylcholine receptor (nAChR), which could pave the way for novel therapeutic agents in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmacological applications, 3-(Azetidin-3-yl)pyridine has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have explored its ability to act as an electron transport layer, demonstrating improved device performance in prototype systems.

From a structural standpoint, the molecule's pyridine ring contributes aromatic stability and electron-withdrawing properties, while the azetidine ring introduces rigidity and potential sites for hydrogen bonding. This combination allows for fine-tuning of the compound's solubility, lipophilicity, and bioavailability—critical parameters in drug design.

Recent studies have also delved into the environmental fate and toxicity of 62247-32-9, with particular emphasis on its degradation pathways under various conditions. Understanding these aspects is crucial for assessing the compound's safety profile and ensuring sustainable practices in its production and application.

In conclusion, 3-(Azetidin-3-yl)pyridine (CAS No. 62247-32-9) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its significance as both a research tool and a potential therapeutic agent. As research continues to uncover new facets of this compound, its role in advancing science and technology is likely to expand further.